1-(2-aminoethyl)-1H-pyrazole-4-carboxylic acid hydrochloride
Overview
Description
The compound “1-(2-aminoethyl)-1H-pyrazole-4-carboxylic acid hydrochloride” is a derivative of pyrazole, which is a class of organic compounds with a five-membered ring with two nitrogen atoms . The “1-(2-aminoethyl)” and “4-carboxylic acid hydrochloride” groups suggest modifications at the 1 and 4 positions of the pyrazole ring .
Molecular Structure Analysis
The molecular structure of this compound would likely consist of a pyrazole ring, which is a five-membered ring with two nitrogen atoms. The “1-(2-aminoethyl)” group would be attached to one of the nitrogen atoms, and the “4-carboxylic acid hydrochloride” group would be attached to a carbon atom on the opposite side of the ring .Chemical Reactions Analysis
The chemical reactions involving this compound could be influenced by the functional groups present in the molecule. For instance, the aminoethyl group might participate in reactions involving amines, and the carboxylic acid group might undergo reactions typical of carboxylic acids .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the carboxylic acid group might make the compound acidic, and the presence of the aminoethyl group might give it basic properties .Scientific Research Applications
Regenerative Medicine and Tissue Engineering
This compound is utilized in the synthesis of hydrogels that are instrumental in regenerative medicine. Hydrogels derived from natural extracellular matrix-based materials, such as hyaluronic acid and gelatin, are modified with maleimide groups to allow rapid and cell-friendly crosslinking. These hydrogels can encapsulate cells, deliver drugs, and support biofabrication in clinical settings .
Drug Delivery Systems
In drug delivery, the compound’s ability to form crosslinked hydrogels is advantageous. These hydrogels can be engineered to have controlled swelling, degradation, and release properties, making them suitable for delivering a wide range of therapeutic agents in a targeted and sustained manner .
Biofabrication
The compound’s rapid gelation and crosslinking capabilities are essential for biofabrication techniques. It enables the creation of scaffolds that mimic the natural cellular environment, which is crucial for tissue engineering applications .
Stem Cell Research
Modified hydrogels containing this compound provide an environment that maintains the native spherical morphology and stemness of stem cells. This is particularly important in the field of stem cell research, where maintaining the undifferentiated state of stem cells is critical for their therapeutic potential .
Biocompatibility Testing
The compound is used in the development of hydrogels that are tested for biocompatibility. This is a vital step in ensuring that the materials used in medical applications are safe and do not elicit adverse reactions when in contact with human tissues .
Rheological Characterization
Researchers use this compound to create hydrogels whose rheological properties can be characterized. Understanding the mechanical behavior of these materials under different conditions is important for their application in dynamic biological environments .
Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-aminoethyl)-1H-pyrazole-4-carboxylic acid hydrochloride involves the reaction of 2-aminoethylhydrazine with ethyl acetoacetate to form 1-(2-aminoethyl)-3-oxobutan-1-amine, which is then cyclized with hydrazine hydrate to form 1-(2-aminoethyl)-1H-pyrazole-4-carboxylic acid. The resulting acid is then converted to its hydrochloride salt by reaction with hydrochloric acid.", "Starting Materials": [ "2-aminoethylhydrazine", "ethyl acetoacetate", "hydrazine hydrate", "hydrochloric acid" ], "Reaction": [ "Step 1: Reaction of 2-aminoethylhydrazine with ethyl acetoacetate in ethanol solvent to form 1-(2-aminoethyl)-3-oxobutan-1-amine.", "Step 2: Cyclization of 1-(2-aminoethyl)-3-oxobutan-1-amine with hydrazine hydrate in ethanol solvent to form 1-(2-aminoethyl)-1H-pyrazole-4-carboxylic acid.", "Step 3: Conversion of 1-(2-aminoethyl)-1H-pyrazole-4-carboxylic acid to its hydrochloride salt by reaction with hydrochloric acid in water solvent." ] } | |
CAS RN |
1855911-17-9 |
Molecular Formula |
C6H10ClN3O2 |
Molecular Weight |
191.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
